Cas no 313660-79-6 (2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid)

• Product Name: 2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid
• CAS No: 313660-79-6
• MF: C₂₂H₂₀N₄O₄S
• MW: 436.483603477478
• CID: 6525125
• Update Time: 2025-07-15

2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid
• 2-((1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetic acid
• Acetic acid, 2-[[2,3,6,7-tetrahydro-3-methyl-2,6-dioxo-1,7-bis(phenylmethyl)-1H-purin-8-yl]thio]-

• Inchi： 1S/C22H20N4O4S/c1-24-19-18(20(29)26(22(24)30)13-16-10-6-3-7-11-16)25(12-15-8-4-2-5-9-15)21(23-19)31-14-17(27)28/h2-11H,12-14H2,1H3,(H,27,28)
• InChI Key： JOTSRCNEAZIFAT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NC2=C(N1CC1=CC=CC=C1)C(=O)N(CC1=CC=CC=C1)C(=O)N2C

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 711.6±70.0 °C(Predicted)
• pka: 3.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid

Introduction to 2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid (CAS No: 313660-79-6)

2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid, identified by its CAS number 313660-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its sulfanylacetic acid moiety and the complex purine ring system, make it a promising candidate for further investigation in drug discovery and molecular biology.

The< strong>1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl moiety in the molecular structure is particularly noteworthy. This part of the molecule is derived from a purine scaffold, which is a fundamental building block in nucleic acids and has been extensively studied for its pharmacological properties. The presence of multiple benzyl groups and a carbonyl group at the 2 and 6 positions enhances the complexity of the molecule, potentially influencing its interactions with biological targets. Additionally, the< strong>sulfanylacetic acid group at the other end of the molecule introduces a polar and acidic functionality, which could play a crucial role in modulating solubility and binding affinity.

In recent years, there has been growing interest in developing novel purine-based compounds for their potential applications in treating various diseases. Purine derivatives have shown promise as inhibitors of enzymes involved in cancer metabolism, such as kinases and polymerases. The< strong>2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid compound has been explored in several preclinical studies for its ability to interact with these targets. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes by binding to their active sites and disrupting their normal function.

The< strong>sulfanylacetic acid moiety is particularly interesting from a chemical biology perspective. Sulfanyl groups are known to enhance the bioavailability and metabolic stability of molecules. In this context, the sulfanylacetic acid group in< strong>2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid could improve its pharmacokinetic properties while maintaining its biological activity. This makes it an attractive candidate for further development into a lead compound for drug discovery programs.

The synthesis of< strong>2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The purine core is typically synthesized through condensation reactions involving glycerol derivatives and urea or thiourea. Subsequent functionalization with benzyl groups and carbonyl groups introduces the necessary complexity to the molecule. The introduction of the< strong>sulfanylacetic acid group is achieved through nucleophilic substitution reactions or other synthetic strategies that have been optimized for this type of transformation.

The pharmacological evaluation of< strong>2-(1,7-dibenzyl-3-methyl-2,6-dioxo-2H-purin-N(8)-yl)-N-sulfanylacetic acid, as it may also be referred to in some literature sources due to its sulfanylacetic acid component (CAS No: 100545939), has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with cancer cell proliferation. Additionally

, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing oxidative stress in cellular models.

The< strong>sulfanylacetic acid group plays a critical role in these interactions by providing a site for hydrogen bonding and electrostatic interactions with biological targets. This functionality also contributes to the molecule's solubility in water-based environments

, which is essential for its absorption and distribution within biological systems.

In recent research publications

,< strong>cas no 31366079

This compound has been tested against various cancer cell lines

, showing selective toxicity towards tumor cells while minimizing effects on healthy cells.

The structural features of< strong cas no 100545939

The structural features of